Cas no 50593-68-5 (3-Chloro-6-nitro-1H-indazole)

• Product Name: 3-Chloro-6-nitro-1H-indazole
• CAS No: 50593-68-5
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• MDL: MFCD00010741
• CID: 369470
• PubChem ID: 96652
• Update Time: 2025-04-19

3-Chloro-6-nitro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-nitro-1H-indazole
• 1H-Indazole,3-chloro-6-nitro-
• 3-Chloro-6-nitro (1H)indazole
• 3-chloro-6-nitro-2H-indazole
• 3-Chloro-6-nitroindazole
• NSC 84179
• 1H-Indazole, 3-chloro-6-nitro-
• 3-Chloro-6-Nitro(1H)Indazole
• chloronitroindazole
• NSC84179
• WLN: T56 BMNJ DG HNW
• IBTQINLHMGQUJU-UHFFFAOYSA-N
• BDBM50304145
• SBB054704
• FCH920054
• A
• NSC-84179
• FT-0639913
• J-512302
• FA-0802
• AKOS005072678
• CHEMBL596229
• 4-23-00-01068 (Beilstein Handbook Reference)
• 50593-68-5
• SY020996
• EINECS 256-631-9
• SCHEMBL2926701
• NS00032087
• EN300-7366619
• BRN 0013651
• DTXSID40198632
• A7499
• MFCD00010741
• PB24540
• DB-051796

• MDL： MFCD00010741
• Inchi： 1S/C7H4ClN3O2/c8-7-5-2-1-4(11(12)13)3-6(5)9-10-7/h1-3H,(H,9,10)
• InChI Key： IBTQINLHMGQUJU-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC(=CC2=NN1)[N+](=O)[O-]
• BRN： 0013651

Computed Properties

• Exact Mass: 196.99900
• Monoisotopic Mass: 196.999204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.3
• Topological Polar Surface Area: 74.5

Experimental Properties

• Density: 1.661±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 201-203 ºC
• Boiling Point: 234.7°C at 760 mmHg
• Flash Point: 95.7 °C
• Refractive Index: 1.742
• Solubility: Almost insoluble (0.091 g/l) (25 º C),
• PSA: 74.50000
• LogP: 2.64770

3-Chloro-6-nitro-1H-indazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,Room Temperature